Cas no 10419-80-4 (Diethyl (ethoxymethyl)phosphonate)

Diethyl (ethoxymethyl)phosphonate Properties

Names and Identifiers

• Phosphonic acid, (ethoxymethyl)-, diethyl ester
• Diethyl (Ethoxymethyl)phosphonate
• 1-(diethoxyphosphorylmethoxy)ethane
• Aethoxymethyl-phosphonsaeure-diaethylester
• diethyl ethoxymethylphosphonate
• ethoxymethyl-phosphonic acid diethyl ester
• Ethoxymethyl-phosphonsaeure-diethylester
• (Ethoxymethyl)phosphonic Acid Diethyl Ester
• D5095
• Diethyl(ethoxymethyl)phosphonate
• MFCD00137939
• D90365
• AKOS037646220
• SCHEMBL7940743
• DTXSID60520370
• AS-67371
• 10419-80-4
• Diethyl (ethoxymethyl)phosphonate
• (Ethoxymethyl)phosphonic acid diethyl ester
• +Expand

• MDL： MFCD00137939
• InChIKey： PELDURRTQRGRMV-UHFFFAOYSA-N
• Inchi： 1S/C7H17O4P/c1-4-9-7-12(8,10-5-2)11-6-3/h4-7H2,1-3H3
• SMILES： P(C([H])([H])OC([H])([H])C([H])([H])[H])(=O)(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 196.08600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 196.08644602g/mol
• Heavy Atom Count: 12
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 44.8

Experimental Properties

• LogP: 2.24650
• PSA: 54.57000
• Boiling Point: 103°C/10mmHg(lit.)